Cas no 821777-49-5 (Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)-)

Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)- structure
821777-49-5 structure
Product Name:Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)-
CAS No:821777-49-5
MF:C12H11F5N2
MW:278.221160173416
CID:697227
PubChem ID:71419899
Update Time:2025-04-19

Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)-
    • 4-[bis(2-fluoroethyl)amino]-2-(trifluoromethyl)benzonitrile
    • 821777-49-5
    • DTXSID40839114
    • SCHEMBL3054127
    • Inchi: 1S/C12H11F5N2/c13-3-5-19(6-4-14)10-2-1-9(8-18)11(7-10)12(15,16)17/h1-2,7H,3-6H2
    • InChI Key: HFTTZUZIIUMTRK-UHFFFAOYSA-N
    • SMILES: FCCN(CCF)C1C=CC(C#N)=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 278.08423917g/mol
  • Monoisotopic Mass: 278.08423917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 27Ų
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